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Compound of Interest

Compound Name: Dnp-PLGLWAr-NH2

Cat. No.: B12368068 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
DNP-PLGLWAR-NH2 is a synthetic peptide substrate commonly used for assaying the activity

of collagenases and gelatinases, including various Matrix Metalloproteinases (MMPs). The

peptide incorporates a dinitrophenyl (DNP) group, which acts as a quencher, and its cleavage

by enzymes can be monitored to quantify enzymatic activity. Proper preparation and storage of

DNP-PLGLWAR-NH2 solutions are critical for obtaining accurate and reproducible

experimental results. These notes provide detailed protocols and guidelines for the handling of

this peptide.

Physicochemical Properties and Solubility
The solubility of a peptide is determined by its amino acid sequence and modifications. The

sequence of DNP-PLGLWAR-NH2 is {Dnp}-Pro-Leu-Gly-Leu-Trp-Ala-{d-Arg}-NH2. Based on

its composition, the peptide has a net positive charge, which dictates the appropriate solvents

for reconstitution.

Table 1: Solubility Guidelines for DNP-PLGLWAR-NH2
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Property Value/Recommendation

Sequence {Dnp}-Pro-Leu-Gly-Leu-Trp-Ala-{d-Arg}-NH2

Molecular Weight 977.08 g/mol [1]

Net Charge Positive (+1)

Primary Solvent Sterile, deionized water.[1]

Secondary Solvent
If solubility in water is limited, use a 10-30%

aqueous acetic acid solution.[1]

Tertiary Solvent

For highly concentrated or difficult-to-dissolve

solutions, a small amount of DMSO can be

used, followed by dilution with the aqueous

buffer of choice.[1]

Experimental Protocol: Solution Preparation
This protocol details the steps for reconstituting lyophilized DNP-PLGLWAR-NH2 to a desired

stock concentration.

Materials:

Lyophilized DNP-PLGLWAR-NH2 peptide

Sterile, deionized water

10-30% acetic acid solution (if required)

DMSO (if required)

Calibrated micropipettes

Vortex mixer

Low-protein-binding microcentrifuge tubes

Procedure:
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Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming on the

peptide.

Initial Solubilization:

Briefly centrifuge the vial to ensure all lyophilized powder is at the bottom.

Based on the desired stock concentration, calculate the required volume of solvent.

Add the calculated volume of sterile, deionized water to the vial.

Mixing:

Gently vortex the vial for 10-20 seconds to mix.

Visually inspect the solution to ensure the peptide has completely dissolved.

Troubleshooting Insolubility:

If the peptide does not fully dissolve in water, sonicate the solution for a few minutes.

If solubility issues persist, add 10-30% acetic acid dropwise while vortexing until the

peptide dissolves.

For very hydrophobic peptides that remain insoluble, a small amount of an organic solvent

like DMSO can be used initially to dissolve the peptide, which can then be diluted with

water or buffer to the final concentration.[1]

Aliquoting and Storage:

Once the peptide is fully dissolved, divide the stock solution into smaller, single-use

aliquots in low-protein-binding tubes.

Store the aliquots at -20°C or -80°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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